2-bromo-4-methyl-N-[[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl]aniline

• IUPAC Name: 2-bromo-4-methyl-N-[[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl]aniline
• InChI: InChI=1S/C14H18BrN3O/c1-9(2)6-13-17-14(19-18-13)8-16-12-5-4-10(3)7-11(12)15/h4-5,7,9,16H,6,8H2,1-3H3
• InChI Key: DAMMWRTXJUOCQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NCC2=NC(=NO2)CC(C)C)Br
• Molecular Formula: C14H18BrN3O
• Molecular Weight: 324.22 g/mol

Description

2-bromo-4-methyl-N-[[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl]aniline is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the class of anilines and is commonly used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 2-bromo-4-methyl-N-[[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl]aniline is not fully understood. However, studies have suggested that this compound may exert its pharmacological effects by inhibiting various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 2-bromo-4-methyl-N-[[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl]aniline exhibits various biochemical and physiological effects. This compound has been shown to inhibit the growth of various cancer cells and reduce inflammation in the body. It has also been shown to exhibit antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

The advantages of using 2-bromo-4-methyl-N-[[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl]aniline in lab experiments include its potential applications in various fields of scientific research, its ability to inhibit various enzymes and signaling pathways, and its antimicrobial, antitumor, and anti-inflammatory properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

Future research on 2-bromo-4-methyl-N-[[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl]aniline should focus on its potential applications in the treatment of various diseases, such as cancer and Alzheimer's disease. Further studies are also needed to fully understand the mechanism of action of this compound and to explore its potential as a therapeutic agent. Additionally, research should be conducted to determine the optimal dosage and administration of this compound for maximum efficacy and safety.

Synthesis Methods

The synthesis of 2-bromo-4-methyl-N-[[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl]aniline involves several steps. The first step involves the reaction of 2-bromo-4-methylaniline with 3-(2-methylpropyl)-1,2,4-oxadiazol-5-ylmethanol in the presence of a catalyst to form an intermediate product. The intermediate product is then treated with a reducing agent to form 2-bromo-4-methyl-N-[[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl]aniline.

Scientific Research Applications

2-bromo-4-methyl-N-[[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl]aniline has been extensively studied for its potential applications in various fields of scientific research. This compound has been shown to exhibit antimicrobial, antitumor, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of various diseases, such as cancer and Alzheimer's disease.